Cas no 847381-17-3 (N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-nitrobenzene-1-sulfonamide)

• Product Name: N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-nitrobenzene-1-sulfonamide
• CAS No: 847381-17-3
• MF: C₁₉H₂₆N₄O₄S₂
• MW: 438.564141750336
• CID: 6338681
• PubChem ID: 16806586
• Update Time: 2025-10-18

N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-nitrobenzene-1-sulfonamide
• N-(1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl)-4-nitrobenzenesulfonamide
• N-[1-(4-ethylpiperazin-1-yl)-1-thiophen-2-ylpropan-2-yl]-4-nitrobenzenesulfonamide
• F0655-0789
• SR-01000097686-1
• 847381-17-3
• AKOS024593332
• SR-01000097686
• N-[1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl]-4-nitrobenzene-1-sulfonamide

• Inchi： 1S/C19H26N4O4S2/c1-3-21-10-12-22(13-11-21)19(18-5-4-14-28-18)15(2)20-29(26,27)17-8-6-16(7-9-17)23(24)25/h4-9,14-15,19-20H,3,10-13H2,1-2H3
• InChI Key： DUKABAPPUREZJZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NC(C)C(C1=CC=CS1)N1CCN(CC)CC1)(=O)=O

Computed Properties

• Exact Mass: 438.13954767g/mol
• Monoisotopic Mass: 438.13954767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 135Ų

Additional information on N-1-(4-ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-nitrobenzene-1-sulfonamide

N-1-(4-Ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl-4-nitrobenzene-1-sulfonamide: A Comprehensive Overview

N-1-(4-Ethylpiperazin-1-yl)-1-(thiophen-2-yl)propan-2-yl is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound, identified by the CAS number 847381-17-3, is characterized by its unique structure, which includes a piperazine ring, a thiophene moiety, and a sulfonamide group. These structural elements contribute to its potential applications in drug design and development.

The piperazine ring is a six-membered ring containing two nitrogen atoms, which is commonly found in various pharmaceutical agents. Its presence in this compound suggests potential bioavailability and metabolism-related properties. The thiophene group, on the other hand, is known for its aromaticity and stability, making it a valuable component in constructing heterocyclic compounds with diverse biological activities.

The sulfonamide group in this compound plays a crucial role in modulating its pharmacokinetic properties. Sulfonamides are often used as bioisosteres of carboxylic acids, providing enhanced stability and reduced toxicity. Recent studies have highlighted the importance of sulfonamides in designing drugs with improved solubility and tissue penetration.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the piperazine ring typically involves nucleophilic substitution or cyclocondensation reactions. The incorporation of the thiophene moiety may require coupling reactions or thiolation processes. The sulfonamide group can be introduced via amide bond formation or sulfonation followed by amidation.

The application of this compound extends beyond traditional pharmaceuticals. Its unique structure makes it a promising candidate for use in materials science, particularly in the development of advanced materials with tailored electronic properties. Recent research has explored the use of thiophene-containing compounds in organic electronics, such as semiconductors and conductive polymers.

In conclusion, N-1-(4-Ethylpiperazin-1-yli)-1-(thiophen-2-yli)propanoyl-N-(4-nitrobenzenesulfonyl)amine (CAS No. 847381-17-) represents a multifaceted molecule with potential applications across various scientific disciplines. Its structure, comprising key functional groups like piperazine, thiophene, and sulfonamide, positions it as an important tool in both medicinal chemistry and materials science.